Cas no 1076199-29-5 (Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester)

• Product Name: Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester
• CAS No: 1076199-29-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00870737
• CID: 893971
• Update Time: 2026-04-29

Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• γ-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester
• (2,5-dioxopyrrolidin-1-yl) 4-oxo-4-pyridin-3-ylbutanoate
• γ-Oxo-3-pyridinebuty
• A-Oxo-3-pyridinebutanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• A-Oxo-3-pyridinebutyric Acid,N-Hydroxysuccinimide Ester
• Gamma-Oxo-3-pyridinebutyric Acid,N-Hydroxysuccinimide Ester
• Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester

• MDL： MFCD00870737

Computed Properties

• Exact Mass: 276.07500
• Monoisotopic Mass: 276.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6A^2

Experimental Properties

• PSA: 93.64000
• LogP: 0.58960

Additional information on Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester

Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester (CAS 1076199-29-5): A Versatile Chemical Reagent for Bioconjugation

Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester (CAS 1076199-29-5) is a highly specialized chemical reagent that has gained significant attention in the field of bioconjugation and pharmaceutical research. This compound, often referred to as a pyridine-based NHS ester, serves as a crucial building block for creating stable amide bonds between biomolecules, making it invaluable in drug development, protein labeling, and diagnostic applications.

The molecular structure of Gamma-Oxo-3-pyridinebutyric Acid NHS Ester features a reactive N-hydroxysuccinimide (NHS) ester group that readily reacts with primary amines under mild conditions. This characteristic makes it particularly useful for researchers working with peptide synthesis, antibody-drug conjugates (ADCs), and other bioconjugation techniques. The pyridine ring in its structure contributes to enhanced water solubility compared to purely aromatic NHS esters, addressing one of the common challenges in bioconjugation chemistry.

Recent advancements in targeted drug delivery systems have increased demand for specialized conjugation reagents like 1076199-29-5. Pharmaceutical companies are particularly interested in its application for creating stable linker molecules in ADC development, where precise control over drug-antibody ratios is critical. The compound's ability to form stable amide bonds while maintaining biological activity makes it superior to many traditional crosslinkers.

From a synthetic chemistry perspective, Gamma-Oxo-3-pyridinebutyric Acid N-Hydroxysuccinimide Ester offers several advantages. The electron-withdrawing nature of the pyridine ring activates the ester carbonyl group, enhancing its reactivity toward nucleophiles. This property is particularly valuable when working with sensitive biological molecules that require mild reaction conditions. Researchers frequently search for information about NHS ester reactivity, pyridine-based crosslinkers, and amine coupling reagents - all topics where this compound plays a significant role.

The growing field of theranostics (combined therapy and diagnostics) has created new opportunities for compounds like CAS 1076199-29-5. Its applications extend to molecular imaging probes where stable conjugation between targeting moieties and reporter molecules is essential. The compound's compatibility with aqueous reaction conditions makes it suitable for modifying biomolecules without denaturing them, a frequent concern in radiopharmaceutical development.

Quality control aspects of Gamma-Oxo-3-pyridinebutyric Acid NHS Ester are critical for research applications. Reputable suppliers provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry verification. Storage recommendations typically suggest anhydrous conditions at -20°C to maintain the reagent's stability and reactivity. These quality parameters are frequently searched by scientists evaluating different bioconjugation reagents for their projects.

In the context of green chemistry initiatives, researchers are increasingly interested in the environmental profile of synthetic reagents. While 1076199-29-5 is not classified as hazardous, proper handling procedures are recommended to maintain its integrity and ensure worker safety. The compound's efficient reactivity at low concentrations contributes to reduced waste generation compared to less reactive alternatives, aligning with sustainable chemistry principles.

The commercial availability of Gamma-Oxo-3-pyridinebutyric Acid, N-Hydroxysuccinimide Ester has expanded significantly in recent years, with multiple suppliers offering various packaging options from milligram to kilogram quantities. Pricing considerations often relate to purity grades and batch-specific characterization data. Researchers commonly compare NHS ester prices, custom synthesis options, and bulk purchase discounts when sourcing this reagent.

Future research directions involving CAS 1076199-29-5 may explore its potential in nanoparticle functionalization and biomaterial modification. The compound's unique combination of water solubility and reactivity makes it attractive for surface chemistry applications where controlled density of functional groups is required. These emerging applications are generating increased interest in the scientific community and driving innovation in conjugation chemistry.

For laboratories considering Gamma-Oxo-3-pyridinebutyric Acid NHS Ester for their projects, proper experimental design is essential. Factors such as pH optimization, reaction time, and molar ratios significantly impact conjugation efficiency. Many researchers search for NHS ester reaction protocols and quenching methods to achieve optimal results with this versatile reagent.